5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride
Overview
Description
5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride, also known as DMT, is an organic compound that has been used for research in the scientific community for many years. It is a colorless, crystalline solid that is soluble in water and ethanol. DMT has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology. It has also been used in laboratory experiments to study the effects of various drugs on the body.
Mechanism of Action
The mechanism of action of 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride is not fully understood. However, it is believed to interact with certain receptors in the brain, leading to its psychoactive effects. Specifically, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride is thought to interact with serotonin receptors, leading to its hallucinogenic effects.
Biochemical and Physiological Effects
5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been studied for its biochemical and physiological effects on the body. In laboratory experiments, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been found to produce a range of effects, including increased heart rate, increased blood pressure, increased body temperature, increased respiration rate, increased pupil dilation, and increased mental alertness. 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has also been found to produce a range of psychological effects, including hallucinations, altered states of consciousness, and changes in perception.
Advantages and Limitations for Lab Experiments
5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has several advantages for use in laboratory experiments. It is a relatively stable compound, making it easy to store and use in experiments. It is also relatively safe to use, with minimal risk of adverse reactions. However, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride also has some limitations for use in laboratory experiments. It is not very soluble in water, making it difficult to dissolve in aqueous solutions. Additionally, its psychoactive effects can make it difficult to use in experiments that require precise measurements.
Future Directions
There are a number of potential future directions for research involving 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride. One potential direction is to further study its mechanism of action, in order to better understand its effects on the body. Another potential direction is to study its potential therapeutic applications, such as its use in the treatment of depression and anxiety. Additionally, further research could be conducted to explore the potential applications of 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride in other fields, such as neuroscience and pharmacology. Finally, further research could be conducted to explore the potential uses of 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride in laboratory experiments.
Synthesis Methods
5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of dimethylamine and 2H-1,2,3,4-tetrazol-5-yl hexanoic acid. This reaction produces a salt, which is then hydrolyzed to form 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride hydrochloride. Other methods of synthesis include the reaction of dimethylamine and 1,2,3,4-tetrazole, as well as the reaction of dimethylamine and 5-methyl-2H-tetrazole.
Scientific Research Applications
5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been studied extensively for its potential applications in biochemistry, physiology, and pharmacology. In biochemistry, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been used to study the structure and function of enzymes, as well as to study the effects of various drugs on the body. In physiology, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been used to study the effects of various hormones on the body. In pharmacology, 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride has been used to study the effects of various drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride involves the reaction of 5,5-dimethyl-2-hexanone with sodium azide to form 5,5-dimethyl-2-(azidomethyl)hexan-2-one, which is then reduced with hydrogen gas and palladium on carbon catalyst to yield 5,5-dimethyl-2-(methylamino)hexan-2-one. This intermediate is then reacted with sodium nitrite and hydrochloric acid to form 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-one, which is finally converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": ["5,5-dimethyl-2-hexanone", "sodium azide", "hydrogen gas", "palladium on carbon catalyst", "sodium nitrite", "hydrochloric acid"], "Reaction": ["5,5-dimethyl-2-hexanone + sodium azide → 5,5-dimethyl-2-(azidomethyl)hexan-2-one", "5,5-dimethyl-2-(azidomethyl)hexan-2-one + hydrogen gas + palladium on carbon catalyst → 5,5-dimethyl-2-(methylamino)hexan-2-one", "5,5-dimethyl-2-(methylamino)hexan-2-one + sodium nitrite + hydrochloric acid → 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-one", "5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-one + hydrochloric acid → 5,5-dimethyl-2-(2H-1,2,3,4-tetrazol-5-yl)hexan-2-amine hydrochloride"] } | |
CAS RN |
2742653-72-9 |
Molecular Formula |
C9H20ClN5 |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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